Cas no 1866529-47-6 (Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate)

• Product Name: Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate
• CAS No: 1866529-47-6
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 6268509
• PubChem ID: 165951939
• Update Time: 2025-06-09

Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate
• 1866529-47-6
• EN300-700012
• Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate

• Inchi： 1S/C12H18O4/c1-3-14-11(13)10-12(2,16-10)8-6-7-4-5-9(8)15-7/h7-10H,3-6H2,1-2H3
• InChI Key： NJFSKUOFNWGAFB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1(C)C1CC2CCC1O2

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Additional information on Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate

Recent Advances in the Study of Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate (CAS: 1866529-47-6)

Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate (CAS: 1866529-47-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its oxirane and oxabicyclo[2.2.1]heptane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

The synthesis of Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate has been optimized to improve yield and purity, with recent reports highlighting the use of catalytic asymmetric epoxidation methods. These advancements have facilitated the production of enantiomerically pure forms of the compound, which is critical for its application in chiral drug synthesis. The compound's unique structure also makes it a valuable intermediate in the synthesis of more complex molecules with potential pharmacological activity.

In terms of biological activity, preliminary studies have demonstrated that Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and to evaluate its efficacy and safety profile.

Another area of research focuses on the compound's role as a scaffold for the development of novel therapeutics. Its rigid bicyclic structure and functional groups provide multiple sites for chemical modification, enabling the creation of derivatives with tailored biological properties. Recent work has explored its use in the design of protease inhibitors and receptor modulators, with some derivatives showing promising activity in preclinical models.

Despite these advancements, challenges remain in the development of Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate these findings into clinically viable drugs. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, Ethyl 3-methyl-3-{7-oxabicyclo[2.2.1]heptan-2-yl}oxirane-2-carboxylate (CAS: 1866529-47-6) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and biological activity make it a valuable tool for exploring new therapeutic avenues. Continued research efforts are expected to yield deeper insights into its potential applications and to overcome current limitations in its development.